N-(4-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H21N3O6S/c1-28-16-5-3-13(9-18(16)29-2)21(27)25-22-24-15(12-32-22)11-20(26)23-14-4-6-17-19(10-14)31-8-7-30-17/h3-6,9-10,12H,7-8,11H2,1-2H3,(H,23,26)(H,24,25,27)
• InChI Key: YIJUNXKCLVWKEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC4=C(C=C3)OCCO4)OC
• Molecular Formula: C22H21N3O6S
• Molecular Weight: 455.5 g/mol
• CAS No.: 1005295-15-7

Description

The compound “N-(4-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide” is a complex organic molecule. It contains a 2,3-dihydrobenzo[b][1,4]dioxin moiety, which is a type of oxygen-containing heterocycle.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, 2,3-dihydrobenzo[b][1,4]dioxin-5-amine hydrochloride was synthesized from 2,3-dihydroxybenzoic acid via alkylation of the phenolic hydroxyl group, azidation of the carboxylic acid, Curtius rearrangement, hydrolysis, and salification. The synthesis was characterized by 1H-NMR analysis.

Molecular Structure Analysis

The molecular structure of related compounds has been studied. For example, the crystal structure of (E)-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methylene)-N-phenylhydrazinecarbothioamide, a compound with a similar 2,3-dihydrobenzo[b][1,4]dioxin moiety, has been reported.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the synthesis of 2,3-dihydrobenzo[b][1,4]dioxin-5-amine hydrochloride involved several steps including alkylation, azidation, Curtius rearrangement, hydrolysis, and salification.

Scientific Research Applications

Medicinal Chemistry Applications

Compounds with structural elements similar to the one mentioned, particularly those incorporating thiazole, benzamide, and dioxin moieties, have been extensively studied for their potential therapeutic applications. For instance, thiazole derivatives have been designed and synthesized with promising antibacterial activity, highlighting the role of structural modifications in enhancing biological activity (Palkar et al., 2017). Similarly, benzamide derivatives have been explored for their antimicrobial and antiproliferative properties, demonstrating the versatility of these compounds in drug discovery and development (Khalaf et al., 2004; Desai et al., 2013).

Polymer Science Applications

In polymer science, the incorporation of specific functional groups like those in the queried compound can significantly affect the properties of the resulting materials. For example, the synthesis and characterization of novel aromatic polyimides incorporating similar structural motifs have been reported, with these materials exhibiting desirable properties such as solubility in organic solvents and thermal stability (Butt et al., 2005).

Molecular Modeling and Structural Analysis

Molecular modeling and structural analysis of compounds containing benzamide and thiazole groups have provided insights into their intermolecular interactions, crystal packing, and molecular geometry. Such studies are essential for understanding the physicochemical properties of these compounds and their potential interactions with biological targets (Karabulut et al., 2014).